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Compound of Interest

Compound Name: Fmoc-PEG24-NHS ester

Cat. No.: B8106486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-PEG24-NHS ester is a versatile, amine-reactive reagent commonly employed in

bioconjugation, particularly for the PEGylation of proteins and peptides.[1][2] This

heterobifunctional linker features a fluorenylmethyloxycarbonyl (Fmoc) protected amine group

at one end and a highly reactive N-hydroxysuccinimide (NHS) ester at the other, connected by

a 24-unit polyethylene glycol (PEG) spacer.[1][2] The NHS ester facilitates the covalent

attachment to primary amines, such as the ε-amino group of lysine residues and the N-

terminus of proteins, forming a stable amide bond.[3] The hydrophilic PEG chain enhances the

solubility and stability of the resulting conjugate in aqueous media, while the Fmoc group

provides a temporary protecting group that can be removed under basic conditions to expose a

free amine for further conjugation, making it a valuable tool in the synthesis of more complex

biomolecules like Proteolysis Targeting Chimeras (PROTACs).

These application notes provide a detailed protocol for the labeling of proteins with Fmoc-
PEG24-NHS ester, including methods for purification and characterization of the resulting

conjugate.

Chemical Reaction
The fundamental reaction involves the nucleophilic attack of a primary amine from the protein

on the carbonyl group of the NHS ester, leading to the formation of a stable amide bond and
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the release of N-hydroxysuccinimide.

Reactants

Products

Protein-NH₂

Protein-NH-CO-PEG₂₄-Fmoc

pH 7.2-9.0

Fmoc-PEG₂₄-NHS Ester

N-hydroxysuccinimide

Protein Labeling Workflow
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(Mix protein and reagent, incubate for 1-4 hours at RT)

Purification

(Size-Exclusion Chromatography or Dialysis)
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End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Protein Labeling
with Fmoc-PEG24-NHS Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106486#fmoc-peg24-nhs-ester-protocol-for-protein-
labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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